Cas no 1178152-56-1 (1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one)

• Product Name: 1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one
• CAS No: 1178152-56-1
• MF: C₁₁H₁₂Cl₂OS
• MW: 263.183380126953
• CID: 5186711
• Update Time: 2025-08-02

1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one
• 1-(2,5-dichlorophenyl)-2-(propan-2-ylsulfanyl)ethan-1-one
• Ethanone, 1-(2,5-dichlorophenyl)-2-[(1-methylethyl)thio]-

• Inchi： 1S/C11H12Cl2OS/c1-7(2)15-6-11(14)9-5-8(12)3-4-10(9)13/h3-5,7H,6H2,1-2H3
• InChI Key： BTSVTDVIOXSJEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CSC(C)C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4

Additional information on 1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one

Comprehensive Overview of 1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one (CAS No. 1178152-56-1)

1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one, with the CAS number 1178152-56-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique dichlorophenyl and isopropylthio functional groups, exhibits properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the design of novel bioactive molecules.

The molecular structure of 1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one features a ketone group adjacent to a thioether linkage, which contributes to its reactivity and versatility. This structural motif is often explored in the context of drug discovery and material science, where such compounds can serve as building blocks for more complex architectures. The presence of chlorine atoms on the phenyl ring further enhances its electronic properties, making it a candidate for studies in electrophilic substitution reactions and catalysis.

In recent years, the demand for high-purity intermediates like CAS 1178152-56-1 has surged, driven by advancements in green chemistry and sustainable synthesis. Environmental concerns and regulatory pressures have led researchers to seek eco-friendly alternatives for traditional chemical processes. This compound, with its potential for low-toxicity pathways, aligns well with these trends. Additionally, its applications in crop protection and pharmaceutical intermediates have made it a subject of interest in patent literature and academic journals.

One of the most frequently searched questions related to 1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one revolves around its synthetic routes and scalability. Chemists are keen to understand the optimal conditions for its preparation, including catalyst selection and reaction kinetics. Another common inquiry concerns its spectroscopic properties, such as NMR and IR spectra, which are critical for quality control and structural verification. These topics are often discussed in online forums and research databases, reflecting the compound's relevance in both academic and industrial settings.

The compound's role in medicinal chemistry is another area of growing interest. Its structural features suggest potential utility in the development of enzyme inhibitors or receptor modulators, though detailed pharmacological studies are still underway. The dichlorophenyl moiety, in particular, is known to influence bioavailability and metabolic stability, making it a valuable scaffold for lead optimization. As such, CAS 1178152-56-1 is frequently referenced in discussions about structure-activity relationships (SAR) and molecular docking studies.

From an industrial perspective, the compound's stability and solubility profile are critical factors for its adoption in large-scale applications. Manufacturers often seek data on its storage conditions and compatibility with other chemicals to ensure safe handling. Furthermore, its potential use in specialty chemicals and fine chemicals markets has prompted investigations into cost-effective production methods. These practical considerations are essential for stakeholders looking to integrate 1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one into their supply chains.

In summary, 1-(2,5-Dichlorophenyl)-2-(isopropylthio)ethan-1-one (CAS 1178152-56-1) represents a versatile and promising compound with broad applications in synthetic chemistry, pharmaceutical research, and agrochemical development. Its unique structural attributes and alignment with sustainability goals make it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of discussion in both peer-reviewed literature and industry reports.